Cas no 15866-66-7 (Benzene,1,3-dichloro-2-[4-(3-nitrophenyl)-1,3-butadien-1-yl]-)

• Product Name: Benzene,1,3-dichloro-2-[4-(3-nitrophenyl)-1,3-butadien-1-yl]-
• CAS No: 15866-66-7
• MF: C₁₆H₁₁Cl₂NO₂
• MW: 320.170042276382
• CID: 200382
• PubChem ID: 5992358
• Update Time: 2025-04-19

Benzene,1,3-dichloro-2-[4-(3-nitrophenyl)-1,3-butadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dichloro-2-[4-(3-nitrophenyl)-1,3-butadien-1-yl]-
• 1,3-dichloro-2-[(1E,3E)-4-(3-nitrophenyl)buta-1,3-dienyl]benzene
• NSC211763
• 15866-66-7
• NSC-211763
• DTXSID90421684

• Inchi： 1S/C16H11Cl2NO2/c17-15-9-4-10-16(18)14(15)8-2-1-5-12-6-3-7-13(11-12)19(20)21/h1-11H/b5-1+,8-2+
• InChI Key： BCTXKUNHOYWJAV-FBLJAGBRSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C=C/C1C=CC=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 319.01683
• Monoisotopic Mass: 319.016684
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 45.8
• XLogP3: 5.9

Experimental Properties

• Density: 1.362
• Boiling Point: 493.7°Cat760mmHg
• Flash Point: 252.4°C
• Refractive Index: 1.684
• PSA: 43.14
• LogP: 6.15140